Cas no 634585-90-3 (Hexacontan-1-OL)
Hexacontan-1-OL structure
Product Name:Hexacontan-1-OL
CAS No:634585-90-3
MF:C60H122O
MW:859.610100269318
CID:2790805
PubChem ID:13847944
Update Time:2025-04-21
Hexacontan-1-OL Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL2045066
- FT-0701125
- hexacontanol
- DTXSID50551173
- HEXACONTAN-1-OL
- 634585-90-3
- Hexacontan-1-OL
-
- Inchi: 1S/C60H122O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61/h61H,2-60H2,1H3
- InChI Key: DDJYKWPDLSFXPT-UHFFFAOYSA-N
- SMILES: OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 858.94956851g/mol
- Monoisotopic Mass: 858.94956851g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 61
- Rotatable Bond Count: 58
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 31.1
- Topological Polar Surface Area: 20.2Ų
Hexacontan-1-OL Related Literature
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Li Wang,Jian Huang,Mei-Juan Su,Jin-Di Wu,Weisheng Liu RSC Adv., 2021,11, 27152-27159
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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